Cas no 912844-93-0 (2-(4-Methoxyphenyl)pyridine-4-boronic acid)

• Product Name: 2-(4-Methoxyphenyl)pyridine-4-boronic acid
• CAS No: 912844-93-0
• MF: C₁₂H₁₂BNO₃
• MW: 229.04
• CID: 5143673
• PubChem ID: 67450871
• Update Time: 2025-05-17

2-(4-Methoxyphenyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)pyridine-4-boronic acid
• Boronic acid, B-[2-(4-methoxyphenyl)-4-pyridinyl]-
• (2-(4-Methoxyphenyl)pyridin-4-yl)boronic acid
• CS-0459541
• 2-(4-methoxyphenyl)pyridin-4-ylboronic acid
• 912844-93-0
• SCHEMBL2554661

• Inchi： 1S/C12H12BNO3/c1-17-11-4-2-9(3-5-11)12-8-10(13(15)16)6-7-14-12/h2-8,15-16H,1H3
• InChI Key： XEBFADPNKJYDOZ-UHFFFAOYSA-N
• SMILES： B(C1C=CN=C(C2=CC=C(OC)C=C2)C=1)(O)O

Computed Properties

• Exact Mass: 229.0910234g/mol
• Monoisotopic Mass: 229.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-(4-Methoxyphenyl)pyridine-4-boronic acid

Recent Advances in the Application of 2-(4-Methoxyphenyl)pyridine-4-boronic acid (CAS: 912844-93-0) in Chemical Biology and Pharmaceutical Research

2-(4-Methoxyphenyl)pyridine-4-boronic acid (CAS: 912844-93-0) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been employed as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeted drug delivery systems and as a molecular probe for studying protein-ligand interactions.

One of the most notable applications of 2-(4-Methoxyphenyl)pyridine-4-boronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers have utilized this compound to synthesize novel heterocyclic compounds with potential anticancer and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting EGFR mutations, which are prevalent in non-small cell lung cancer (NSCLC).

In addition to its synthetic utility, 2-(4-Methoxyphenyl)pyridine-4-boronic acid has shown promise in the development of boron neutron capture therapy (BNCT) agents. BNCT is an emerging radiotherapy technique that relies on the selective accumulation of boron-containing compounds in tumor cells. Recent preclinical studies have explored the compound's ability to deliver boron atoms to cancer cells, with encouraging results in glioblastoma models. The boronic acid moiety's ability to form reversible covalent bonds with diols and other biological targets further enhances its applicability in drug design.

Another area of active research involves the use of this compound in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular systems. Its structural features allow for the design of turn-on fluorescent sensors that can selectively detect hydrogen peroxide and other ROS, which are implicated in various pathological conditions, including neurodegenerative diseases and cancer. A 2024 study in Analytical Chemistry reported the successful application of a derivative of 2-(4-Methoxyphenyl)pyridine-4-boronic acid in real-time imaging of oxidative stress in live cells.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 2-(4-Methoxyphenyl)pyridine-4-boronic acid. Recent efforts have focused on improving their solubility, stability, and target specificity through structural modifications. Computational modeling and high-throughput screening approaches are being employed to identify optimal derivatives with enhanced therapeutic potential. Future research directions may include exploring its applications in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

In conclusion, 2-(4-Methoxyphenyl)pyridine-4-boronic acid (CAS: 912844-93-0) continues to be a valuable tool in chemical biology and drug discovery. Its multifaceted applications span from synthetic chemistry to therapeutic development, making it a compound of significant interest to researchers in the field. Ongoing studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.